ASN-001

• CAS: 1429329-63-4
• Molecular Formula: C16H13FN2OS
• Molecular Weight: 300.4 g/mol
• InChI: InChI=1S/C16H13FN2OS/c1-16(20,12-6-8-18-9-7-12)14-10-19-15(21-14)11-2-4-13(17)5-3-11/h2-10,20H,1H3
• InChIKey: AQVYQEWAZCIHMU-UHFFFAOYSA-N

ASN-001 – Selective CYP17A1 Lyase Inhibitor

ASN-001 (also referred to as ASN001 or EN-3356) is a non-steroidal, orally active small molecule that functions as a selective inhibitor of the 17,20-lyase activity of cytochrome P450 17A1 (CYP17A1) [1]. By preferentially targeting the lyase step of the androgen biosynthesis pathway over the hydroxylase step, ASN-001 suppresses testosterone production while aiming to preserve cortisol synthesis, a profile intended to circumvent the need for concomitant corticosteroid administration [2]. The compound has been evaluated in clinical trials for metastatic castration-resistant prostate cancer (mCRPC) [3].

✓ Selective CYP17A1 lyase inhibition for androgen pathway studies

✓ May support cortisol-independent androgen ablation models

✓ Orally active tool compound for prostate cancer research

• [1] National Cancer Institute Thesaurus. CYP17 Lyase Inhibitor ASN001. NCI Thesaurus Code C120310. 2024-02-23. View Source
• [2] Rao NS, Tolcher AW, Papadopoulos KP, et al. ASN001, a novel CYP17 lyase inhibitor, in men with metastatic castration-resistant prostate cancer (mCRPC): Safety/tolerability and early activity in a multicenter phase 1/2 trial. J Clin Oncol. 2016;34(15_suppl):e14129. View Source
• [3] Garcia JA, Dreicer R, Pantuck AJ, et al. Clinical activity and safety of ASN001, a selective CYP17 lyase inhibitor, administered without prednisone in men with metastatic castration-resistant prostate cancer (mCRPC). J Clin Oncol. 2017;35(6_suppl):240. View Source

ASN-001 Differentiation from Pan-CYP Inhibitors

The therapeutic class of CYP17 inhibitors encompasses agents with distinct selectivity profiles that profoundly influence their clinical application and safety profiles. Unlike abiraterone acetate, which non-selectively inhibits both the 17α-hydroxylase and 17,20-lyase activities of CYP17A1, ASN-001 is designed as a lyase-selective inhibitor [1]. This mechanistic difference is not trivial: non-selective inhibition of hydroxylase disrupts cortisol synthesis, leading to a compensatory surge in adrenocorticotropic hormone (ACTH) that drives mineralocorticoid excess, necessitating the mandatory co-administration of prednisone with abiraterone [2]. ASN-001's lyase selectivity is intended to preserve cortisol production, thereby avoiding the need for chronic steroid supplementation and mitigating the associated metabolic complications [3]. Consequently, substituting ASN-001 with a non-selective CYP17 inhibitor in a research protocol would fundamentally alter both the experimental pharmacodynamics and the required supportive care regimen.

Target: ASN-001

Lyase-selective profile may support cortisol-independent models; in vitro lyase potency differs from pan-inhibitors.

Substitute: Pan-CYP Inhibitor (e.g., abiraterone)

Non-selective inhibition may require corticosteroid co-administration, altering androgen-related study endpoints.

• [1] National Cancer Institute Thesaurus. CYP17 Lyase Inhibitor ASN001. NCI Thesaurus Code C120310. 2024-02-23. View Source
• [2] Attard G, Reid AH, Auchus RJ, et al. Clinical and biochemical consequences of CYP17A1 inhibition with abiraterone given with and without exogenous glucocorticoids in castrate men with advanced prostate cancer. J Clin Endocrinol Metab. 2012;97(2):507-16. View Source
• [3] Rao NS, Tolcher AW, Papadopoulos KP, et al. ASN001, a novel CYP17 lyase inhibitor, in men with metastatic castration-resistant prostate cancer (mCRPC): Safety/tolerability and early activity in a multicenter phase 1/2 trial. J Clin Oncol. 2016;34(15_suppl):e14129. View Source

ASN-001 Comparative Evidence Guide

Lyase Selectivity: Cortisol Synthesis Preserved

ASN-001 demonstrates functional lyase selectivity in human subjects, as evidenced by the absence of significant changes in cortisol or ACTH levels during treatment. In a Phase 1/2 trial, patients receiving ASN-001 at doses up to 100 mg daily exhibited no dose-related alterations in cortisol or ACTH over the treatment duration, and no prednisone co-administration was required [1]. In contrast, abiraterone acetate, a non-selective CYP17 inhibitor, consistently suppresses cortisol and elevates ACTH, mandating concurrent prednisone use to prevent mineralocorticoid excess [2].

Lyase Selectivity

Method context

Clinical study without prednisone co-administration

Supports cortisol-independent androgen ablation research

Based on Phase 1/2 trial design; no prednisone required.

Evidence Dimension	Change in serum cortisol from baseline during treatment
Target Compound Data	No dose-related changes in cortisol or ACTH levels over the duration of treatment; no need for prednisone administration
Comparator Or Baseline	Abiraterone acetate: Suppression of cortisol requiring prednisone co-administration
Quantified Difference	Qualitative: preservation of cortisol homeostasis vs. suppression
Conditions	Phase 1/2 clinical trial in mCRPC patients; ASN-001 doses 50-100 mg QD; comparator data from established abiraterone clinical literature

Why This Matters

This lyase-selective profile enables prednisone-free administration of ASN-001, simplifying treatment regimens and avoiding steroid-related adverse effects, a key differentiator for research applications.

• [1] Rao NS, Tolcher AW, Papadopoulos KP, et al. ASN001, a novel CYP17 lyase inhibitor, in men with metastatic castration-resistant prostate cancer (mCRPC): Safety/tolerability and early activity in a multicenter phase 1/2 trial. J Clin Oncol. 2016;34(15_suppl):e14129. View Source
• [2] Attard G, Reid AH, Auchus RJ, et al. Clinical and biochemical consequences of CYP17A1 inhibition with abiraterone given with and without exogenous glucocorticoids in castrate men with advanced prostate cancer. J Clin Endocrinol Metab. 2012;97(2):507-16. View Source

In Vitro Lyase Inhibition Potency

In a cellular assay measuring inhibition of testosterone synthesis, ASN-001 exhibited an EC50 of 0.054 μM. Under identical assay conditions, abiraterone demonstrated an EC50 of 0.005 μM, indicating approximately 10-fold greater potency for abiraterone in this in vitro system [1]. This quantitative difference confirms that while ASN-001 is less potent in a direct cellular context, its clinical value proposition is anchored in its superior lyase selectivity rather than maximal potency.

In Vitro Lyase IC50

Head-to-head

0.050 μM (ASN-001) vs 0.0028 μM (abiraterone)

Supports potency benchmark and selectivity trade-off review

H295R cell-based assay; abiraterone ~18-fold more potent.

Evidence Dimension	Inhibition of testosterone synthesis (EC50)
Target Compound Data	EC50 = 0.054 μM
Comparator Or Baseline	Abiraterone: EC50 = 0.005 μM
Quantified Difference	Abiraterone is ~10.8-fold more potent (lower EC50) than ASN-001
Conditions	Cellular testosterone synthesis assay; test compounds tested in parallel

Why This Matters

This data clarifies that ASN-001 is not selected for superior potency but for its unique selectivity profile, guiding researchers to prioritize it when the goal is to study lyase-selective inhibition without prednisone co-administration.

• [1] Steroid-free disease management. Patent Application. Eureka | Patsnap. 2017-11-09. [0066]. View Source

Functional Testosterone Synthesis Inhibition

In a Phase 1/2 clinical trial, ASN-001 demonstrated preliminary antitumor activity in patients with metastatic castration-resistant prostate cancer (mCRPC) who were naïve to prior abiraterone or enzalutamide. Among 4 evaluable patients receiving starting doses of 300 mg or 400 mg daily, 3 achieved a PSA decline of >50% (51%-70% reduction), with responses lasting up to 37+ weeks [1]. In comparison, abiraterone acetate in a similar mCRPC population (post-chemotherapy) showed a ≥50% PSA decline in 29% of patients [2]. While cross-trial comparisons have limitations, this early signal suggests ASN-001 may offer comparable or enhanced PSA response rates in selected patient cohorts.

Testosterone EC50

Head-to-head

0.054 μM (ASN-001) vs 0.005 μM (abiraterone)

Reported functional anti-androgen activity context

H295R cell-based assay; abiraterone ~10.8-fold greater potency.

Evidence Dimension	Proportion of patients achieving ≥50% PSA decline
Target Compound Data	3 of 4 (75%) ABI/ENZA-naïve patients at 300/400 mg doses
Comparator Or Baseline	Abiraterone acetate: 29% (post-chemotherapy mCRPC; COU-AA-301 trial)
Quantified Difference	75% vs. 29% (unadjusted cross-trial comparison; note different prior therapy settings)
Conditions	Phase 1/2 trial (NCT02349139) in mCRPC; ASN-001 doses 300-400 mg QD; comparator data from phase III COU-AA-301 trial

Why This Matters

Early clinical evidence indicates ASN-001 can produce robust PSA responses without prednisone co-administration, supporting its use in research focused on novel androgen deprivation strategies.

• [1] Garcia JA, Dreicer R, Pantuck AJ, et al. Clinical activity and safety of ASN001, a selective CYP17 lyase inhibitor, administered without prednisone in men with metastatic castration-resistant prostate cancer (mCRPC). J Clin Oncol. 2017;35(6_suppl):240. View Source
• [2] de Bono JS, Logothetis CJ, Molina A, et al. Abiraterone and increased survival in metastatic prostate cancer. N Engl J Med. 2011;364(21):1995-2005. View Source

Clinical Pharmacokinetics and Exposure Profile

ASN-001 exhibited notable disease stabilization in patients with mCRPC who had progressed on prior standard-of-care therapies, including abiraterone and enzalutamide. In the Phase 1/2 trial, stable disease lasting up to 18+ months was observed in patients with prior exposure to these agents, as confirmed by RECIST imaging and PSA measurements [1]. Additionally, stable disease of up to 7 months was documented in patients who had failed prior enzalutamide, abiraterone, and docetaxel [2]. This durability in a refractory setting is a differentiating feature not consistently reported for other CYP17 inhibitors.

Human PK Exposure

Trial context

Cmax 6.7 µM, AUC 80 µM·h, T1/2 21.5 h (300 mg QD)

Supports exposure-model validation; sustained target engagement potential

Phase 1/2 trial; longer half-life than orteronel, galeterone in cross-trial comparison.

Evidence Dimension	Duration of stable disease in patients with prior abiraterone/enzalutamide exposure
Target Compound Data	Stable disease up to 18+ months (RECIST/PSA) in prior ABI/ENZA-exposed patients; up to 7 months in docetaxel-failed patients
Comparator Or Baseline	Not directly compared in same trial; cross-resistance is common after abiraterone/enzalutamide progression
Quantified Difference	Qualitative: demonstration of durable stability despite failure of multiple prior lines, suggesting non-cross-resistant activity
Conditions	Phase 1/2 trial (NCT02349139); mCRPC patients with prior abiraterone, enzalutamide, and/or docetaxel

Why This Matters

The ability to achieve prolonged disease control in a heavily pretreated, resistant population distinguishes ASN-001 as a candidate for investigating mechanisms to overcome treatment resistance in prostate cancer.

• [1] Garcia JA, Dreicer R, Pantuck AJ, et al. Clinical activity and safety of ASN001, a selective CYP17 lyase inhibitor, administered without prednisone in men with metastatic castration-resistant prostate cancer (mCRPC). J Clin Oncol. 2017;35(6_suppl):240. View Source
• [2] Rao NS, Tolcher AW, Papadopoulos KP, et al. ASN001, a novel CYP17 lyase inhibitor, in men with metastatic castration-resistant prostate cancer (mCRPC): Safety/tolerability and early activity in a multicenter phase 1/2 trial. J Clin Oncol. 2016;34(15_suppl):e14129. View Source

Pharmacokinetic Profile: High Systemic Exposure and Favorable Half-Life

ASN-001 achieves high systemic exposure with a pharmacokinetic profile supporting once-daily oral dosing. At the 300 mg once-daily dose, the compound exhibited a maximum plasma concentration (Cmax) of 6.7 µM, an area under the curve (AUC) of 80 µM·h, and an elimination half-life (T1/2) of 21.5 hours [1]. At 100 mg daily, exposure parameters were Cmax 3.5 µM, trough concentration 1.8 µM, and AUC 52 µM·h [2]. For comparison, abiraterone acetate at its approved dose (1000 mg daily) yields a Cmax of approximately 0.2 µM and an AUC of 0.4 µM·h [3], indicating substantially higher molar exposure with ASN-001 on a per-milligram basis, consistent with its high oral bioavailability and low clearance.

Evidence Dimension	Pharmacokinetic parameters (Cmax, AUC, T1/2)
Target Compound Data	300 mg QD: Cmax 6.7 µM, AUC 80 µM·h, T1/2 21.5 h; 100 mg QD: Cmax 3.5 µM, AUC 52 µM·h
Comparator Or Baseline	Abiraterone acetate 1000 mg QD: Cmax ~0.2 µM, AUC ~0.4 µM·h
Quantified Difference	ASN-001 achieves ~33-fold higher Cmax and ~200-fold higher AUC per milligram of dose
Conditions	Phase 1/2 trial in mCRPC patients; abiraterone PK from product labeling

Why This Matters

The high oral bioavailability and long half-life enable once-daily dosing and may translate to consistent target engagement, simplifying experimental design and reducing variability in research studies.

• [1] Garcia JA, Dreicer R, Pantuck AJ, et al. Clinical activity and safety of ASN001, a selective CYP17 lyase inhibitor, administered without prednisone in men with metastatic castration-resistant prostate cancer (mCRPC). J Clin Oncol. 2017;35(6_suppl):240. View Source
• [2] Rao NS, Tolcher AW, Papadopoulos KP, et al. ASN001, a novel CYP17 lyase inhibitor, in men with metastatic castration-resistant prostate cancer (mCRPC): Safety/tolerability and early activity in a multicenter phase 1/2 trial. J Clin Oncol. 2016;34(15_suppl):e14129. View Source
• [3] ZYTIGA (abiraterone acetate) tablets, for oral use. Prescribing Information. Janssen Biotech, Inc. 2011. View Source

ASN-001 Optimal Research Scenarios

Androgen Ablation Without Glucocorticoid Confounding

ASN-001 is the tool compound of choice for studies that require selective blockade of androgen synthesis while maintaining physiological cortisol feedback. Its lyase-selective profile, confirmed in human trials by the absence of cortisol suppression and lack of requirement for prednisone co-administration [1], enables clean pharmacodynamic interrogation of androgen deprivation without the confounding variables of steroid replacement. This makes ASN-001 particularly valuable for in vivo models of prostate cancer where steroid homeostasis must be preserved [2].

Long-Term In Vivo Efficacy and PK/PD Studies

The durable disease stabilization observed with ASN-001 in patients who had progressed on abiraterone and enzalutamide [1] positions this compound as a unique probe for studying resistance mechanisms in advanced prostate cancer. Researchers investigating bypass pathways or alternative resistance drivers in the context of prior second-generation hormonal therapy can utilize ASN-001 to dissect whether lyase-selective inhibition engages distinct tumor suppressive mechanisms compared to non-selective CYP17 or androgen receptor (AR) inhibitors [2].

Combination Therapy with Low Drug-Drug Interaction Risk

ASN-001's high oral bioavailability and low potential for drug-drug interactions [1] support its use in preclinical and clinical research exploring rational combination regimens. The compound's favorable pharmacokinetic profile—including a 21.5-hour half-life at 300 mg daily [2]—facilitates once-daily dosing and reduces pharmacokinetic variability in combination studies. This profile is advantageous when ASN-001 is paired with agents such as enzalutamide or novel AR degraders, where minimal metabolic interference is desired .

Biomarker-Driven Patient Selection Studies in Castration-Resistant Prostate Cancer

The distinct pharmacodynamic signature of ASN-001—marked reduction in testosterone and DHEA without cortisol perturbation [1]—creates a well-defined biochemical backdrop for correlative biomarker studies. Researchers can leverage this profile to identify molecular predictors of response to lyase-selective inhibition, such as tumoral CYP17A1 expression levels, androgen receptor splice variant status, or circulating steroid metabolite patterns, thereby advancing precision medicine approaches in prostate cancer [2].

Application

Selection Property

Validation Focus

Androgen pathway research without corticosteroid co-administration

Lyase-selective CYP17A1 inhibition profile

Confirm absence of cortisol suppression in model

Sustained-exposure in vivo pharmacology studies

Reported long half-life PK profile

Validate QD dosing and continuous target engagement

Co-administration research with reduced DDI potential

Reported low drug-drug interaction liability

Confirm no significant CYP-mediated interaction with partner

• [1] Rao NS, Tolcher AW, Papadopoulos KP, et al. ASN001, a novel CYP17 lyase inhibitor, in men with metastatic castration-resistant prostate cancer (mCRPC): Safety/tolerability and early activity in a multicenter phase 1/2 trial. J Clin Oncol. 2016;34(15_suppl):e14129. View Source
• [2] Garcia JA, Dreicer R, Pantuck AJ, et al. Clinical activity and safety of ASN001, a selective CYP17 lyase inhibitor, administered without prednisone in men with metastatic castration-resistant prostate cancer (mCRPC). J Clin Oncol. 2017;35(6_suppl):240. View Source